(4Z)-N-(2-methoxyphenyl)-4-[(2-methoxyphenyl)imino]-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-4-(2-methoxyphenyl)imino-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
• InChI: InChI=1S/C30H29N3O4/c1-35-25-13-5-3-11-23(25)31-29(34)22-18-20-17-19-9-7-15-33-16-8-10-21(27(19)33)28(20)37-30(22)32-24-12-4-6-14-26(24)36-2/h3-6,11-14,17-18H,7-10,15-16H2,1-2H3,(H,31,34)
• InChI Key: KHTSLGJZXAZPCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=CC4=C5C(=C3OC2=NC6=CC=CC=C6OC)CCCN5CCC4
• Molecular Formula: C30H29N3O4
• Molecular Weight: 495.6 g/mol

Description

(4Z)-N-(2-methoxyphenyl)-4-[(2-methoxyphenyl)imino]-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide is a useful research compound. Its molecular formula is C30H29N3O4 and its molecular weight is 495.579. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds with complex structures, including those with imidazotetrazine and azabicyclo moieties, have been studied for their antitumor properties. For example, imidazotetrazines have shown curative activity against leukemia, acting as prodrug modifications to release active agents in vivo (Stevens et al., 1984).

Heterocyclic Chemistry and Drug Synthesis

The synthesis and chemical transformation of heterocyclic compounds derived from complex molecules have been explored for developing new pharmaceutical agents. Novel synthetic pathways have been developed to create heterocyclic systems with potential anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020).

Liquid Crystal Alignment

Complex organic molecules have applications in materials science, such as photoaligning chromonic lyotropic liquid crystals. This application is crucial for developing advanced display technologies, where the orientation of liquid crystals can be controlled by light (Matsunaga et al., 2003).

Immunomodulation

Butenamides and related structures have been synthesized for their potential immunosuppressive effects. These compounds are studied for their ability to modulate immune responses, indicating potential applications in treating autoimmune diseases and in organ transplantation (Axton et al., 1992).

Molecular Synthesis and Characterization

The creation and analysis of complex molecules often lead to novel compounds with potential pharmacological activities. Research in this area includes the development of new synthetic methods and the detailed characterization of the resulting compounds (Pancrazzi et al., 2017).